methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride
Overview
Description
Methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride, also known as Methyl (2R)-2-amino-5,5,5-trifluoropentanoate HCl, is an organic compound with a molecular formula of C7H13ClF3NO2. It is a colorless, odorless, and crystalline solid with a melting point of 218°C and a boiling point of 257°C. This compound is commonly used in organic synthesis, as a reagent in pharmaceuticals, and in biochemistry and biotechnology research.
Scientific Research Applications
Methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride (2R)-2-amino-5,5,5-trifluoropentanoate HCl is used in a variety of scientific research applications, including drug discovery, enzyme kinetics, and protein crystallography. In drug discovery, the compound can be used to study the structure and function of drug targets, as well as to evaluate the efficacy and safety of potential drugs. In enzyme kinetics, the compound can be used to study the catalytic activity of enzymes, as well as to optimize reaction conditions. In protein crystallography, the compound can be used to study the structure and function of proteins.
Mechanism of Action
Methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride (2R)-2-amino-5,5,5-trifluoropentanoate HCl acts as an inhibitor of enzymes. It binds to the active site of an enzyme and prevents the enzyme from catalyzing its reaction. The compound also binds to other proteins, such as receptors, and can modulate their activity.
Biochemical and Physiological Effects
methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride (2R)-2-amino-5,5,5-trifluoropentanoate HCl has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated the compound to have anti-inflammatory and anti-bacterial properties. It has also been shown to inhibit the growth of cancer cells and to reduce the formation of blood clots. In vivo studies have demonstrated the compound to have a protective effect against oxidative stress, as well as to reduce the risk of stroke.
Advantages and Limitations for Lab Experiments
Methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride (2R)-2-amino-5,5,5-trifluoropentanoate HCl has several advantages for use in laboratory experiments. It is a relatively stable compound, with a melting point of 218°C and a boiling point of 257°C. It is also soluble in both water and organic solvents, which makes it easy to work with in a laboratory setting. Additionally, the compound is relatively inexpensive and widely available. However, the compound is toxic and should be handled with care.
Future Directions
There are several potential future directions for research on methyl (2R)-2-amino-5,5,5-trifluoropentanoate HCl. One potential direction is to further explore its anti-inflammatory and anti-bacterial properties. Additionally, further research could be done to explore its potential as an inhibitor of enzymes and other proteins. Finally, further research could be done to explore its potential as a therapeutic agent for various diseases and conditions.
Synthesis Methods
Methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride (2R)-2-amino-5,5,5-trifluoropentanoate HCl is synthesized through a three-step process that involves the reaction of a secondary amine with a trifluoropentanoic acid, followed by the addition of hydrochloric acid, and finally the removal of the water produced in the reaction. The first step is the reaction of the secondary amine with the trifluoropentanoic acid, which produces an intermediate product. The intermediate product is then reacted with hydrochloric acid to form the final product, methyl (2R)-2-amino-5,5,5-trifluoropentanoate HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,2,2-trifluoroethylamine", "methyl acrylate", "sodium hydride", "hydrochloric acid", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: React 2,2,2-trifluoroethylamine with methyl acrylate in the presence of sodium hydride to form methyl (2R)-2-amino-5,5,5-trifluoropent-3-enoate.", "Step 2: Hydrolyze the ester group in the product from step 1 using hydrochloric acid to obtain methyl (2R)-2-amino-5,5,5-trifluoropentanoate.", "Step 3: Convert the product from step 2 into its hydrochloride salt form by adding hydrochloric acid to a solution of the product in diethyl ether.", "Step 4: Isolate the product from the reaction mixture by filtration and washing with diethyl ether.", "Step 5: Dry the product under vacuum and recrystallize it from a mixture of methanol and water to obtain pure methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride." ] } | |
CAS RN |
2757836-24-9 |
Product Name |
methyl (2R)-2-amino-5,5,5-trifluoropentanoate hydrochloride |
Molecular Formula |
C6H11ClF3NO2 |
Molecular Weight |
221.6 |
Purity |
95 |
Origin of Product |
United States |
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